N~2~-(2,3-dimethylphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-(2,3-dimethyl-N-methylsulfonylanilino)-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C18H22N2O3S/c1-13-8-10-16(11-9-13)19-18(21)12-20(24(4,22)23)17-7-5-6-14(2)15(17)3/h5-11H,12H2,1-4H3,(H,19,21)
• InChI Key: NKLJZZDFOITGHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN(C2=CC=CC(=C2C)C)S(=O)(=O)C
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

N~2~-(2,3-dimethylphenyl)-N~1~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide, commonly referred to as DMXAA, is a small molecule that has been studied for its potential as an anti-cancer agent. DMXAA was first identified in the 1990s and has since been the subject of numerous studies exploring its mechanisms of action, biochemical and physiological effects, and potential applications in cancer treatment.

Scientific Research Applications

Synthesis and Organic Chemistry

• Vinylsulfones and vinylsulfonamides, including compounds similar to N2-(2,3-dimethylphenyl)-N1-(4-methylphenyl)-N2-(methylsulfonyl)glycinamide, are noted for their wide range of biological activities, primarily as enzyme inhibitors. They are frequently used in synthetic organic chemistry for applications such as active dienophiles and Michael acceptors in addition to their roles in 1,4-addition and electrocyclization reactions (2020).
• Aromatic poly(ether ketone)s containing pendant methyl groups and sulfone linkages, similar in structure to the compound , have been synthesized for their high thermal stability and potential applications in materials science (Sheng et al., 2008).

Biological and Medicinal Applications

• Specific N-substituted sulfonamides, which are structurally related to N2-(2,3-dimethylphenyl)-N1-(4-methylphenyl)-N2-(methylsulfonyl)glycinamide, have been investigated for their potential in inhibiting osteoclastogenesis. Such compounds may serve as therapeutic agents for conditions like postmenopausal osteoporosis (Cho et al., 2020).

Chemical and Physical Properties

• The study of various sulfonyl and sulfonamide compounds, including those structurally similar to N2-(2,3-dimethylphenyl)-N1-(4-methylphenyl)-N2-(methylsulfonyl)glycinamide, has provided insights into their chemical reactions and properties, including hydrolysis pathways and nucleophilic substitutions (Miller et al., 1988).

Environmental Impact

• Studies involving compounds with similar structures, particularly those involving sulfonamides and methyl groups, have been conducted to understand their environmental impact, such as their transport through soil and potential effects on groundwater contamination (Malone et al., 2004).